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Beauvericin is a mycotoxin originally derived from B. bassiana, a common fungal parasite of arthropods. It is also produced by the fungus Fusarium, a pathogen of insects and plants. Beauvericin is cytotoxic against insect cells, killing the insect cell line SF-9 with a 50% cytotoxic concentration of 2.5 μM. In mammalian cells, beauvericin induces apoptosis with an IC50 value of 4.5 μM.
Beauvericin is a trimeric cyclodepsipeptide composed from alternating methylphenylalanyl and hydroxyvaleryl residues. It has a role as a mycotoxin, an antibiotic insecticide, an apoptosis inhibitor, a fungal metabolite, an ionophore, an antifungal agent, a P450 inhibitor and an antineoplastic agent.